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Compound of Interest

Compound Name: 6-Methylpicolinic acid-thioamide

Cat. No.: B1221112

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available chemical and physical
properties of 6-Methylpicolinic acid-thioamide. Despite a comprehensive search of scientific
literature and chemical databases, detailed experimental protocols, extensive spectroscopic
data, and information on the biological activity of this specific compound are not readily
available in the public domain. The information presented herein is based on foundational data
and general knowledge of related compounds.

Core Chemical Properties

6-Methylpicolinic acid-thioamide, also known as 6-methyl-2-pyridinecarbothioamide, is a
sulfur-containing organic compound. The presence of a thioamide group in place of a more
common amide group can significantly influence its physicochemical properties, including
hydrogen bonding capacity, nucleophilicity, and reactivity. Thioamides are known to be more
reactive towards both nucleophiles and electrophiles compared to their amide counterparts.

The substitution of an amide with a thioamide can also enhance the metabolic stability of
molecules, making them more resistant to enzymatic degradation, a property that is of interest
in drug development.[1]

Table 1: Physicochemical Properties of 6-Methylpicolinic Acid-Thioamide
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Property Value Source
CAS Number 5933-30-2 [2]
Molecular Formula C7HsN2S [2]
Molecular Weight 152.22 g/mol [2]
Melting Point 103-104 °C [2]
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Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis and characterization of 6-
Methylpicolinic acid-thioamide are not available in the current scientific literature. However,
the synthesis of similar pyridinecarbothioamides has been reported through various methods. A
general approach involves the thionation of the corresponding amide, 6-methylpicolinamide.

General Synthesis Workflow: Thionation of 6-
Methylpicolinamide

The conversion of an amide to a thioamide is commonly achieved using a thionating agent.
Lawesson's reagent is a widely used reagent for this purpose. The following diagram illustrates
a generalized workflow for such a reaction.
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General Workflow for Thionation
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Caption: Generalized workflow for the synthesis of 6-Methylpicolinic acid-thioamide.

Disclaimer: This is a generalized protocol and has not been specifically validated for 6-
Methylpicolinic acid-thioamide. The reaction conditions, including solvent, temperature, and
reaction time, would require optimization.

Spectroscopic Data

No specific spectroscopic data (NMR, IR, Mass Spectrometry) for 6-Methylpicolinic acid-
thioamide has been found in the reviewed literature. Characterization of this compound would
require standard analytical techniques to confirm its structure and purity.
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Biological Activity and Signaling Pathways

There is currently no available information in the scientific literature regarding the biological
activity or potential signaling pathways associated with 6-Methylpicolinic acid-thioamide.
Studies on other picolinamide derivatives have shown a wide range of biological activities, but
these cannot be directly extrapolated to the thioamide derivative. Therefore, a diagram of a
signaling pathway involving this compound cannot be provided.

Conclusion

6-Methylpicolinic acid-thioamide is a compound for which basic chemical identifiers and a
melting point are known. However, a significant gap exists in the scientific literature concerning
its detailed chemical properties, synthesis, and biological function. This presents an opportunity
for further research to characterize this molecule and explore its potential applications.
Researchers interested in this compound would need to undertake de novo synthesis, full
analytical characterization, and biological screening to elucidate its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1221112?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221112?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

